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Abstract
Akton, the trade name for the organophosphate insecticide chlorfenvinphos, has been utilized

in agricultural and veterinary applications. This technical guide provides a comprehensive

overview of its bioaccumulation potential in ecosystems, a critical factor in assessing its

environmental risk. Due to its physicochemical properties, notably its moderate lipophilicity,

chlorfenvinphos exhibits a potential for bioaccumulation in aquatic organisms. This document

synthesizes available quantitative data on its bioconcentration, details relevant experimental

methodologies for its assessment, and outlines its environmental fate and degradation

pathways. The information presented herein is intended to support researchers, scientists, and

professionals in understanding the environmental dynamics of this compound.

Introduction
Chlorfenvinphos, chemically known as O-[2-chloro-1-(2,5-dichlorophenyl)ethenyl] O,O-diethyl

phosphorothioate (CAS RN: 1757-18-2), is a non-systemic organophosphate insecticide and

acaricide.[1] It has been employed to control a range of insect pests in soil and on crops, as

well as ectoparasites on livestock. The environmental persistence and potential for

bioaccumulation of pesticides are of significant concern due to the risk of adverse effects on

non-target organisms and the potential for transfer through the food web. This guide focuses on
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the bioaccumulation potential of chlorfenvinphos, providing a technical resource for its

environmental risk assessment.

Physicochemical Properties and Bioaccumulation
Potential
The tendency of a chemical to bioaccumulate is largely influenced by its physicochemical

properties, particularly its lipophilicity (fat-solubility) and water solubility.

Table 1: Physicochemical Properties of Chlorfenvinphos

Property Value Reference

Molecular Formula C₁₂H₁₄Cl₃O₃PS [2]

Molecular Weight 375.6 g/mol [2]

Water Solubility 145 mg/L (at 23°C) [3]

Octanol-Water Partition

Coefficient (log Kow)
3.81 - 4.22 [3]

Vapor Pressure 2.2 x 10⁻⁷ mbar (at 25°C) [3]

The octanol-water partition coefficient (log Kow) is a key indicator of bioaccumulation potential.

With a log Kow in the range of 3.81 to 4.22, chlorfenvinphos is considered to have a moderate

potential for bioaccumulation in aquatic organisms.[3] Substances with a log Kow between 3

and 5 are generally expected to bioconcentrate in the fatty tissues of organisms.

Quantitative Bioaccumulation Data
The bioconcentration factor (BCF) is a critical metric for quantifying the bioaccumulation

potential of a substance from water. It is the ratio of the concentration of a chemical in an

organism to the concentration in the surrounding water at steady state.

Table 2: Bioconcentration Factor (BCF) of Chlorfenvinphos in Aquatic Organisms
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Organism BCF Value (L/kg) Comments Reference

Aquatic Organisms

(general)
37 - 460

Estimated whole-body

concentration factors.
[2]

Available data indicates that the whole-body bioconcentration factor for chlorfenvinphos in

aquatic organisms ranges from 37 to 460.[2] This range suggests a low to moderate

bioaccumulation potential. According to the criteria set by agencies like the U.S. Environmental

Protection Agency, substances with a BCF less than 1000 are generally not considered to be

bioaccumulative.[4]

Experimental Protocol for Bioaccumulation
Assessment
The standard method for determining the bioconcentration factor in fish is the OECD Test

Guideline 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure.[5][6][7] This guideline

provides a framework for assessing the uptake and depuration of a chemical by fish.

OECD 305: Bioaccumulation in Fish (Aqueous
Exposure)
This test consists of two phases: an uptake phase and a depuration (elimination) phase.

1. Test System:

Test Organism: A species with a low fat content and a relatively fast growth rate is preferred,

such as the Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).

Water: Dechlorinated tap water or reconstituted water with controlled temperature, pH, and

dissolved oxygen levels.

Apparatus: A flow-through system is recommended to maintain a constant concentration of

the test substance in the water.

2. Uptake Phase:
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Fish are exposed to a constant, sublethal concentration of the test substance

(chlorfenvinphos) in the water for a period sufficient to reach a steady state (typically 28

days).

Water and fish samples are collected at regular intervals to measure the concentration of the

test substance.

3. Depuration Phase:

After the uptake phase, the remaining fish are transferred to clean, untreated water.

Fish are sampled at intervals to measure the decrease in the concentration of the test

substance over time.

4. Analysis:

The concentrations of chlorfenvinphos in water and fish tissue are determined using

appropriate analytical methods, such as gas chromatography-mass spectrometry (GC-MS).

The bioconcentration factor (BCF) is calculated as the ratio of the concentration in the fish

(at steady state) to the concentration in the water.

The uptake rate constant (k₁) and the depuration rate constant (k₂) can also be determined

from the kinetic data.

The following diagram illustrates the workflow of a typical OECD 305 study.
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Workflow for an OECD 305 Bioaccumulation Study.
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Environmental Fate and Degradation
The bioaccumulation potential of a substance is also influenced by its persistence in the

environment. Chlorfenvinphos is subject to several degradation processes.

Degradation in Soil
Persistence: Chlorfenvinphos is moderately persistent in soil. Its half-life in sandy soil can

range from 28 to 210 days.[2] In peat soils with high organic matter, it can persist for much

longer, with 70% remaining after 21 weeks.[2]

Degradation Pathway: Degradation is primarily biotic.[2] The major degradation products

include trichloroacetophenone, 2,4-dichloroacetophenone, and 1-(2',4'-dichlorophenyl)-

ethan-1-ol.[2] None of these degradation products are known to have pesticidal activity.[2]

The following diagram illustrates the degradation pathway of chlorfenvinphos in soil.
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Soil Degradation Pathway of Chlorfenvinphos.

Degradation in Water
Persistence: Chlorfenvinphos is relatively stable in water at neutral pH. The hydrolysis half-

life is approximately 170 days at pH 6 and 80 days at pH 8 at 20-30°C.[2]
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Degradation Processes: Degradation in water occurs through hydrolysis, photosensitized

oxidation, and biodegradation.[2]

Signaling Pathways and Toxicological
Considerations
While the primary focus of this guide is bioaccumulation, it is relevant to note the toxicological

mechanism of chlorfenvinphos for a comprehensive risk assessment. As an organophosphate

insecticide, its primary mode of action is the inhibition of the enzyme acetylcholinesterase

(AChE) in the nervous system.[1] This leads to an accumulation of the neurotransmitter

acetylcholine, causing continuous nerve stimulation, which can be toxic to both target and non-

target organisms.

For professionals in drug development, understanding the potential for off-target effects is

crucial. While not a pharmaceutical, the study of how environmental contaminants like

chlorfenvinphos interact with biological systems can provide insights into potential toxicological

pathways. For instance, some studies have suggested that organophosphates can induce

oxidative stress. One study on rats indicated that chlorfenvinphos induces oxidative stress in

liver mitochondria. While this is not directly related to bioaccumulation, it highlights a potential

secondary mechanism of toxicity that could be relevant in a broader toxicological assessment.

The logical relationship for assessing the overall environmental risk of chlorfenvinphos is

outlined in the diagram below.
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Framework for Environmental Risk Assessment.

Conclusion
Akton (chlorfenvinphos) exhibits a moderate potential for bioaccumulation in aquatic

ecosystems, as indicated by its physicochemical properties and measured bioconcentration

factors. The BCF values, ranging from 37 to 460, suggest that while it can accumulate in

organisms, it is unlikely to reach levels associated with highly bioaccumulative substances. Its

moderate persistence in soil and water means that it can be available for uptake by organisms

over a period of time. A thorough understanding of its bioaccumulation potential, guided by

standardized experimental protocols such as OECD 305, is essential for a comprehensive

environmental risk assessment. For professionals in related scientific fields, the data and
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methodologies presented in this guide offer a technical basis for evaluating the environmental

behavior of this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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